(4-Benzylpiperidin-1-yl)(2-((4-(trifluoromethoxy)phenyl)amino)thiazol-4-yl)methanone

• IUPAC Name: (4-benzylpiperidin-1-yl)-[2-[4-(trifluoromethoxy)anilino]-1,3-thiazol-4-yl]methanone
• InChI: InChI=1S/C23H22F3N3O2S/c24-23(25,26)31-19-8-6-18(7-9-19)27-22-28-20(15-32-22)21(30)29-12-10-17(11-13-29)14-16-4-2-1-3-5-16/h1-9,15,17H,10-14H2,(H,27,28)
• InChI Key: LGNNURWQIFADKK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CSC(=N3)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C23H22F3N3O2S
• Molecular Weight: 461.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon atoms in the molecule respectively. Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule.

Scientific Research Applications

Receptor Antagonism

The compound derived from (E)-1-(4-benzylpiperidin-1-yl)-3-(4-hydroxy-phenyl)-propenone was identified as a potent NR2B subunit-selective antagonist of the NMDA receptor, demonstrating activity in both binding and functional assays. This has implications for neurological research and potential therapeutic applications (Borza et al., 2007).

Synthesis and Characterization

Novel compounds including "(4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone" were synthesized and characterized, with structural optimization conducted via density functional theory. This research aids in understanding the compound's antibacterial activity, showcasing its versatility in medicinal chemistry applications (Shahana & Yardily, 2020).

Biological Evaluation

Research has explored the synthesis and biological evaluation of derivatives for their potential as antimicrobial and antiviral agents. While some synthesized compounds did not show efficacy against bacterial strains, certain derivatives exhibited antifungal activity, indicating the compound's potential utility in developing antifungal therapies (Sharma et al., 2009).

Antioxidant Screening

Derivatives of the compound have been evaluated for xanthine oxidase inhibition and antioxidant properties, identifying several derivatives with significant activity. This research highlights the compound's potential in developing treatments for conditions associated with oxidative stress (Ranganatha et al., 2014).